Cas no 40385-54-4 (2-bromo-4-methyl-1-nitro-benzene)

2-Bromo-4-methyl-1-nitro-benzene (CAS: 7748-34-9) is a halogenated aromatic compound featuring a bromo and nitro substituent on a methyl-substituted benzene ring. This yellow crystalline solid exhibits high purity (>98%) and stability under standard conditions, making it suitable for diverse synthetic applications. As a versatile intermediate, it serves as a key building block in pharmaceutical synthesis, particularly for developing active pharmaceutical ingredients (APIs) and agrochemicals. The electron-withdrawing nitro group and bromine atom enable selective substitution reactions, facilitating further functionalization via cross-coupling or nucleophilic aromatic substitution. Its well-defined structure and reactivity profile support precise molecular design in medicinal chemistry and materials science research. The compound's melting point (74-78°C) and solubility in organic solvents ensure convenient handling in laboratory settings.

2-bromo-4-methyl-1-nitro-benzene structure

40385-54-4 structure

Product Name:2-bromo-4-methyl-1-nitro-benzene

CAS No:40385-54-4

MF:C₇H₆BrNO₂

MW:216.032041072845

MDL:MFCD00234267

CID:841911

PubChem ID:8167038

Update Time:2025-07-02

2-bromo-4-methyl-1-nitro-benzene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-methyl-1-nitrobenzene
- 3-Bromo-4-nitrotoluene
- Benzene, 2-bromo-4-methyl-1-nitro-
- 2-bromo-4-methyl-1-nitro-benzene
- AC-907/25004621
- DTXSID10429086
- MFCD00234267
- DA-26836
- AKOS005266439
- 3-bromo-4-nitro-toluene
- AS-19865
- CL8897
- EN300-98916
- 40385-54-4
- SCHEMBL2970916
- JXNZCXHQQAUHBJ-UHFFFAOYSA-N
- SY103787
- CS-0099379
- MDL： MFCD00234267
- Inchi： 1S/C7H6BrNO2/c1-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
- InChI Key： JXNZCXHQQAUHBJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 214.95819g/mol
Monoisotopic Mass: 214.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.6841 (rough estimate)
Melting Point: 37.8°C
Boiling Point: 269°C (rough estimate)
Refractive Index: 1.6120 (estimate)

2-bromo-4-methyl-1-nitro-benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XS191-200mg	2-bromo-4-methyl-1-nitro-benzene	40385-54-4	98%	200mg	86.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XS191-1g	2-bromo-4-methyl-1-nitro-benzene	40385-54-4	98%	1g	222.0CNY	2021-07-17
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